Cas no 183196-89-6 (1,2-Diamino-4-methylpentane dihydrochloride)

• Product Name: 1,2-Diamino-4-methylpentane dihydrochloride
• CAS No: 183196-89-6
• MF: C₆H₁₈Cl₂N₂
• MW: 189.126519680023
• CID: 6288100
• PubChem ID: 18705593
• Update Time: 2025-05-23

1,2-Diamino-4-methylpentane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• NCDNAUBCSHFYIK-UHFFFAOYSA-N
• 1,2-diamino-4-methylpentane dihydrochloride
• 4-methylpentane-1,2-diamine;dihydrochloride
• 4-Methylpentane-1,2-diamine dihydrochloride
• EN300-6632916
• SCHEMBL8191621
• 183196-89-6
• 1,2-Diamino-4-methylpentane dihydrochloride

• Inchi： 1S/C6H16N2.2ClH/c1-5(2)3-6(8)4-7;;/h5-6H,3-4,7-8H2,1-2H3;2*1H
• InChI Key： NCDNAUBCSHFYIK-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(CN)CC(C)C

Computed Properties

• Exact Mass: 188.0847040g/mol
• Monoisotopic Mass: 188.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 52.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 1,2-Diamino-4-methylpentane dihydrochloride

1,2-Diamino-4-Methylpentane Dihydrochloride: A Comprehensive Overview

1,2-Diamino-4-methylpentane dihydrochloride is a compound with the CAS number 183196-89-6, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique chemical structure, which combines amino groups with a branched alkyl chain. The molecule's structure allows for a wide range of applications, particularly in the development of advanced materials and pharmaceuticals.

The chemical formula of 1,2-diamino-4-methylpentane dihydrochloride is C7H18N2·2HCl. Its molecular weight is approximately 185.65 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is highly soluble in water and polar solvents, making it suitable for various synthetic processes. Recent studies have highlighted its potential as a precursor for the synthesis of polyamides and other nitrogen-containing polymers, which are widely used in industries such as textiles, electronics, and biomedical engineering.

One of the key features of 1,2-diamino-4-methylpentane dihydrochloride is its ability to act as a building block for more complex molecules. Researchers have explored its use in the synthesis of macrocyclic compounds, which are known for their applications in drug delivery systems and catalysis. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated that this compound can be used to form stable macrocycles with tailored properties, enhancing their utility in medicinal chemistry.

The synthesis of 1,2-diamino-4-methylpentane dihydrochloride typically involves the reaction of 1,2-diamino-4-methylpentane with hydrochloric acid. This process ensures the formation of the dihydrochloride salt, which is more stable and easier to handle compared to the free base. The compound's stability under various conditions has been extensively studied, with recent findings indicating that it remains stable at temperatures up to 150°C and in neutral pH environments.

In terms of applications, 1,2-diamino-4-methylpentane dihydrochloride has shown promise in the development of biodegradable polymers. A 2023 research article in *Polymer Science* highlighted its use as a monomer for synthesizing polyurethanes with enhanced mechanical properties and biocompatibility. These polymers are being explored for use in tissue engineering scaffolds and drug delivery systems due to their ability to degrade naturally within the body.

Another emerging application of this compound is in the field of catalysis. Scientists have discovered that 1,2-diamino-4-methylpentane dihydrochloride can act as a ligand in transition metal catalysts, enhancing their efficiency in various organic reactions. A 2023 study published in *Catalysis Today* demonstrated that palladium catalysts modified with this compound exhibit superior activity in cross-coupling reactions, which are critical for the synthesis of fine chemicals and pharmaceuticals.

Despite its numerous advantages, the handling and storage of 1,2-diamino-4-methylpentane dihydrochloride require careful consideration. While it is not classified as a hazardous material under standard conditions, prolonged exposure to moisture can lead to degradation. Therefore, it is recommended to store the compound in a dry environment and handle it using appropriate protective equipment.

In conclusion, 1,2-diamino-4-methylpentane dihydrochloride (CAS No: 183196-89-6) is a versatile compound with significant potential across multiple disciplines. Its role as a precursor for advanced materials and its applications in catalysis and drug delivery systems make it an essential component in modern chemical research. As ongoing studies continue to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow further.